Cas no 1311532-38-3 (N-(cyanomethyl)-4-{[ethyl(propan-2-yl)amino]methyl}-N-propylbenzamide)

• Product Name: N-(cyanomethyl)-4-{[ethyl(propan-2-yl)amino]methyl}-N-propylbenzamide
• CAS No: 1311532-38-3
• MF: C₁₈H₂₇N₃O
• MW: 301.42648434639
• CID: 6394286
• PubChem ID: 53560657
• Update Time: 2025-05-22

N-(cyanomethyl)-4-{[ethyl(propan-2-yl)amino]methyl}-N-propylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS034791436
• EN300-26679415
• N-(cyanomethyl)-4-{[ethyl(propan-2-yl)amino]methyl}-N-propylbenzamide
• N-(cyanomethyl)-4-[[ethyl(propan-2-yl)amino]methyl]-N-propylbenzamide
• 1311532-38-3
• Z998999620

• Inchi： 1S/C18H27N3O/c1-5-12-21(13-11-19)18(22)17-9-7-16(8-10-17)14-20(6-2)15(3)4/h7-10,15H,5-6,12-14H2,1-4H3
• InChI Key： MCXGJNDUXGHPHO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN(CC)C(C)C)N(CC#N)CCC

Computed Properties

• Exact Mass: 301.215412493g/mol
• Monoisotopic Mass: 301.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.3Ų

Additional information on N-(cyanomethyl)-4-{[ethyl(propan-2-yl)amino]methyl}-N-propylbenzamide

N-(cyanomethyl)-4-{[ethyl(propan-2-yl)amino]methyl}-N-propylbenzamide: A Comprehensive Overview

The compound with CAS No. 1311532-38-3, known as N-(cyanomethyl)-4-{[ethyl(propan-2-yl)amino]methyl}-N-propylbenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities and synthetic versatility.

Recent studies have highlighted the importance of benzamide derivatives in drug discovery, particularly in the development of inhibitors for key enzymes involved in disease pathways. The structure of this compound features a benzamide core with substituents that enhance its pharmacokinetic properties, making it a promising candidate for further research in medicinal chemistry.

The synthesis of N-(cyanomethyl)-4-{[ethyl(propan-2-yl)amino]methyl}-N-propylbenzamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for subsequent biological evaluations.

In terms of biological activity, this compound has shown potential as an inhibitor of certain protein kinases, which are critical targets in oncology and inflammatory diseases. Preclinical studies have demonstrated its ability to modulate enzyme activity without significant cytotoxicity, suggesting a favorable safety profile.

The structural uniqueness of this compound lies in its substituents: the cyanomethyl group and the ethyl(propan-2-yl)amino methyl group attached to the benzene ring. These groups contribute to the molecule's solubility, stability, and interaction with biological targets, making it a valuable tool for studying molecular mechanisms in disease states.

From an analytical standpoint, the compound has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry. These analyses confirm its molecular formula and purity, providing a solid foundation for further studies.

In conclusion, N-(cyanomethyl)-4-{[ethyl(propan-2-yl)amino]methyl}-N-propylbenzamide represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure and promising biological properties position it as a key player in future research aimed at developing novel therapeutic agents.